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Compound of Interest

Compound Name: Acetaldehyde-13C

Cat. No.: B032305 Get Quote

In the landscape of modern analytical and metabolic research, stable isotope-labeled

compounds are indispensable tools. Acetaldehyde-¹³C, an isotopically labeled variant of the

common organic compound ethanal, stands out for its utility in providing precise, quantifiable

data in complex biological and chemical systems. By replacing a naturally abundant ¹²C atom

with a heavier, non-radioactive ¹³C isotope, researchers can "tag" and trace the molecule

through intricate pathways without altering its fundamental chemical reactivity.

This guide, designed for professionals in research and drug development, delves into the core

properties, applications, and methodologies associated with Acetaldehyde-¹³C. We will move

beyond simple definitions to explore the causality behind its use in experimental design,

grounding our discussion in the principles of mass spectrometry and nuclear magnetic

resonance, and providing actionable protocols for its application.

Core Physicochemical and Spectroscopic
Properties
The physical properties of Acetaldehyde-¹³C are virtually identical to those of its unlabeled

counterpart due to the negligible effect of isotopic substitution on intermolecular forces.

However, its nuclear and mass properties are fundamentally different, which is the very basis of

its utility.

Table 1: Physicochemical Properties of Acetaldehyde and its ¹³C Isotopologues
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Property
Unlabeled
Acetaldehyde

Acetaldehyde-1-¹³C
Acetaldehyde-1,2-
¹³C₂

Synonyms
Ethanal, Acetic

Aldehyde
Ethanal-1-¹³C Ethanal-1,2-¹³C₂

CAS Number 75-07-0 2188-31-0[1] 1632-98-0

Molecular Formula C₂H₄O ¹³CCH₄O ¹³C₂H₄O

Molecular Weight 44.05 g/mol [2][3] 45.05 g/mol [1] 46.04 g/mol

Appearance
Colorless liquid or

gas[2][4]
Colorless liquid or gas Colorless liquid or gas

Odor Pungent, fruity[2][3] Pungent, fruity Pungent, fruity

Boiling Point 20.2 °C (68.4 °F)[4] ~20.2 °C ~20.2 °C

Melting Point
-123.4 °C (-190.1 °F)

[4]
~-123.4 °C ~-123.4 °C

Density
0.784 g/cm³ (at 20 °C)

[4]
~0.784 g/cm³

~0.820 g/mL (at 25

°C)

Solubility in Water Miscible[4] Miscible Miscible

Storage Temperature
2-8°C, under inert

gas[1][5]
2-8°C, under inert gas -20°C

Spectroscopic Fingerprints: NMR and Mass
Spectrometry
The true power of Acetaldehyde-¹³C is revealed through spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C-NMR spectroscopy provides direct

evidence of the labeled carbon's environment. Unlabeled acetaldehyde exhibits two distinct

signals in its ¹³C-NMR spectrum, corresponding to the methyl carbon (CH₃) and the carbonyl

carbon (CHO).[6]

Methyl Carbon (C2): Appears further upfield.
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Carbonyl Carbon (C1): Appears significantly downfield (>200 ppm) due to the deshielding

effect of the highly electronegative oxygen atom.[6][7]

When using Acetaldehyde-¹³C, the signal corresponding to the labeled position will be

dramatically enhanced, allowing for unambiguous tracking of that specific carbon atom as it is

incorporated into other molecules during a chemical reaction or metabolic process.

Mass Spectrometry (MS): In mass spectrometry, the incorporation of ¹³C results in a predictable

mass shift. For example, Acetaldehyde-1-¹³C will have a molecular ion peak at m/z 45.05, while

the doubly labeled Acetaldehyde-1,2-¹³C₂ will appear at m/z 46.04. This clear mass difference

from the native compound (m/z 44.05) allows for its use as an ideal internal standard for

precise quantification, as it co-elutes chromatographically with the analyte of interest but is

resolved by the mass spectrometer.[8]
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Molecular Structure of Acetaldehyde-¹³C₂

¹³C

O H

¹³CH₃
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Metabolic Tracing with ¹³C-Labeled Substrate

Analysis
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 ALDH
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of Metabolites

Click to download full resolution via product page

Caption: Simplified workflow for tracing ¹³C from ethanol metabolism.

Internal Standard for Accurate Quantification
The quantification of volatile and reactive compounds like acetaldehyde presents a significant

analytical challenge. Acetaldehyde-¹³C serves as an ideal internal standard for methods like
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gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS). [9][10]Because it is chemically identical to the analyte, it accounts for

variations in sample extraction, derivatization efficiency, and instrument response. [8]This

approach, known as isotope dilution mass spectrometry (IDMS), is the gold standard for

achieving the highest accuracy and precision in quantitative analysis.

Elucidation of Reaction Mechanisms
In synthetic chemistry and enzymology, Acetaldehyde-¹³C can be used to unravel complex

reaction mechanisms. By tracking the position of the ¹³C label in the reaction products,

chemists can determine bond-forming and bond-breaking steps, identify rearrangement

pathways, and validate proposed mechanisms.

Experimental Protocols
Protocol 1: Quantification of Acetaldehyde in Plasma
using Acetaldehyde-1,2-¹³C₂ by GC-MS
This protocol provides a framework for the quantitative analysis of acetaldehyde in a biological

matrix using an internal standard.

1. Materials and Reagents:

Acetaldehyde-1,2-¹³C₂ (Internal Standard, IS)

Unlabeled Acetaldehyde (Calibration Standard)

Plasma samples, collected in the presence of an aldehyde dehydrogenase inhibitor.

Derivatization agent: 2,4-dinitrophenylhydrazine (DNPH) solution.

Extraction solvent: Dichloromethane or Ethyl Acetate.

Anhydrous Sodium Sulfate.

GC-MS system with a suitable capillary column.

2. Sample Preparation & Derivatization:
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Prepare a stock solution of Acetaldehyde-1,2-¹³C₂ in a suitable solvent.

Prepare a series of calibration standards by spiking blank plasma with known concentrations

of unlabeled acetaldehyde.

To 100 µL of each plasma sample, calibrator, and blank, add a fixed amount of the

Acetaldehyde-1,2-¹³C₂ internal standard solution.

Immediately add 200 µL of the DNPH derivatization solution to form the stable acetaldehyde-

DNPH hydrazone.

Vortex the mixture for 30 seconds and incubate at room temperature for 30 minutes,

protected from light.

3. Extraction:

Add 500 µL of the extraction solvent to each sample.

Vortex vigorously for 2 minutes and centrifuge at 3000 x g for 10 minutes.

Carefully transfer the organic layer to a clean vial containing a small amount of anhydrous

sodium sulfate to remove residual water.

Transfer the dried extract to a GC vial for analysis.

4. GC-MS Analysis:

Injector: Use a splitless injection mode at 250°C.

Column: Use a mid-polarity capillary column (e.g., DB-5ms).

Oven Program: Start at 60°C, hold for 1 minute, then ramp to 280°C at 20°C/min.

Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode.

Monitor the characteristic ions for the native acetaldehyde-DNPH derivative.

Monitor the corresponding ¹³C₂-shifted ions for the internal standard derivative.
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5. Data Analysis:

Integrate the peak areas for the analyte and the internal standard.

Calculate the Peak Area Ratio (Analyte Area / IS Area).

Construct a calibration curve by plotting the Peak Area Ratio against the concentration of the

calibration standards.

Determine the concentration of acetaldehyde in the unknown samples by interpolating their

Peak Area Ratios from the calibration curve.

Safety, Handling, and Storage
Acetaldehyde is a hazardous substance, and its isotopically labeled forms must be handled

with the same precautions.

Hazards: Acetaldehyde is an extremely flammable liquid and vapor (H224). [11]It may cause

respiratory irritation (H335) and is suspected of causing genetic defects (H341) and cancer

(H350). [11]It is sensitive to air and moisture and can form unstable peroxides upon

prolonged storage or autopolymerize. * Handling: All work with Acetaldehyde-¹³C must be

performed in a certified chemical fume hood. [5]Wear appropriate personal protective

equipment (PPE), including flame-retardant lab coats, chemical-resistant gloves (e.g., butyl

rubber), and safety goggles. [11][12]Use non-sparking tools and take precautionary

measures against static discharge. [12]* Storage: Store containers tightly closed in a cool,

dry, and well-ventilated area designated for flammable liquids. [5][11]Storage at 2-8°C is

often recommended. [1]For long-term stability, storing under an inert atmosphere (e.g.,

nitrogen or argon) is advisable to prevent oxidation and polymerization. [5]

Conclusion
Acetaldehyde-¹³C is more than just a labeled molecule; it is a precision instrument for

interrogating complex systems. Its value lies in the unambiguous data it provides, whether for

quantifying metabolic fluxes, ensuring analytical accuracy as an internal standard, or defining

reaction mechanisms. For researchers and drug development professionals, mastering the

application of such tools is fundamental to generating robust, reliable, and insightful data that

can accelerate scientific discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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